2-(4-ethoxyphenoxy)-N-isopropylacetamide

• IUPAC Name: 2-(4-ethoxyphenoxy)-N-propan-2-ylacetamide
• InChI: InChI=1S/C13H19NO3/c1-4-16-11-5-7-12(8-6-11)17-9-13(15)14-10(2)3/h5-8,10H,4,9H2,1-3H3,(H,14,15)
• InChI Key: UNGPJLSAJPHRSV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCC(=O)NC(C)C
• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol

Description

2-(4-ethoxyphenoxy)-N-isopropylacetamide, also known as A-836,339, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of compounds known as fatty acid amide hydrolase (FAAH) inhibitors, which are known to have a range of potential therapeutic uses.

Scientific Research Applications

2-(4-ethoxyphenoxy)-N-isopropylacetamide has been extensively studied for its potential therapeutic applications. One of the main areas of research has been in the treatment of pain. 2-(4-ethoxyphenoxy)-N-isopropylacetamide has been shown to be effective in reducing pain in animal models, and it has been suggested that it may be useful in the treatment of chronic pain in humans.
Another area of research has been in the treatment of anxiety and depression. 2-(4-ethoxyphenoxy)-N-isopropylacetamide has been shown to have anxiolytic and antidepressant effects in animal models, and it has been suggested that it may be useful in the treatment of these conditions in humans.

Mechanism of Action

2-(4-ethoxyphenoxy)-N-isopropylacetamide works by inhibiting the enzyme FAAH, which is responsible for the breakdown of endocannabinoids in the body. Endocannabinoids are naturally occurring compounds in the body that have been shown to have a range of therapeutic effects, including pain relief, anti-inflammatory effects, and neuroprotective effects. By inhibiting FAAH, 2-(4-ethoxyphenoxy)-N-isopropylacetamide increases the levels of endocannabinoids in the body, leading to these therapeutic effects.
Biochemical and Physiological Effects
2-(4-ethoxyphenoxy)-N-isopropylacetamide has been shown to have a range of biochemical and physiological effects. It has been shown to reduce pain and inflammation, improve mood, and increase appetite. It has also been shown to have neuroprotective effects, reducing the damage caused by stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-ethoxyphenoxy)-N-isopropylacetamide for lab experiments is its specificity for FAAH. This makes it a useful tool for studying the role of endocannabinoids in various physiological processes. However, one limitation is that it can be difficult to administer in vivo, as it is not very soluble in water.

Future Directions

There are many potential future directions for research on 2-(4-ethoxyphenoxy)-N-isopropylacetamide. One area of interest is in the treatment of chronic pain. Further research is needed to determine the optimal dosage and administration method for this application.
Another area of interest is in the treatment of anxiety and depression. Further research is needed to determine the mechanism of action of 2-(4-ethoxyphenoxy)-N-isopropylacetamide in these conditions and to determine the optimal dosage and administration method.
Finally, there is potential for 2-(4-ethoxyphenoxy)-N-isopropylacetamide to be used in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Further research is needed to determine the efficacy of 2-(4-ethoxyphenoxy)-N-isopropylacetamide in these conditions and to determine the optimal dosage and administration method.
Conclusion
In conclusion, 2-(4-ethoxyphenoxy)-N-isopropylacetamide is a promising compound with a range of potential therapeutic applications. Its specificity for FAAH makes it a useful tool for studying the role of endocannabinoids in various physiological processes. Further research is needed to determine the optimal dosage and administration method for its various applications.

Synthesis Methods

The synthesis of 2-(4-ethoxyphenoxy)-N-isopropylacetamide involves the reaction of 4-ethoxyphenol with isopropylamine to form the intermediate 2-(4-ethoxyphenoxy)-N-isopropylacetamide. This intermediate is then treated with trifluoroacetic acid to form the final product, 2-(4-ethoxyphenoxy)-N-isopropylacetamide.